Cas no 5450-83-9 (N-(2-hydroxycyclohexyl)benzamide)

• Product name: N-(2-hydroxycyclohexyl)benzamide
• CAS No: 5450-83-9
• MF: C₁₃H₁₇NO₂
• MW: 219.27958
• CID: 941645
• PubChem ID: 228553

N-(2-hydroxycyclohexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclohexyl)benzamide
• AKOS011650867
• SCHEMBL7348191
• NSC21551
• 5450-83-9
• Z979445402
• DTXSID70281405
• NSC-21551

• Inchi： InChI=1S/C13H17NO2/c15-12-9-5-4-8-11(12)14-13(16)10-6-2-1-3-7-10/h1-3,6-7,11-12,15H,4-5,8-9H2,(H,14,16)
• InChI Key： WIJPGRLOJGSUFK-UHFFFAOYSA-N
• SMILES： C1CCC(C(C1)NC(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.15
• Boiling Point: 445.4°C at 760 mmHg
• Flash Point: 223.1°C
• Refractive Index: 1.57
• PSA: 49.33
• LogP: 2.11080